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Compound of Interest

Compound Name: Z-GLN(MTT)-OH
CAS No.: 144317-19-1
Cat. No.: B612880
Get Quote
. J

Chemical Identity & Significance

Z-GIn(Mtt)-OH is a highly specialized, orthogonally protected amino acid derivative used in
solid-phase (SPPS) and solution-phase peptide synthesis. Its value lies in the dual-
orthogonality of its protecting groups:

» N-alpha Protection (Z / Cbz): Stable to mild and moderate acids (TFA); removed by
hydrogenolysis (

) or strong acids (HBr/AcOH, HF).

» Side-Chain Protection (Mtt): Hyper-acid labile; removed by very mild acidic conditions (1%
TFA in DCM) without affecting the Z-group or other tBu-based protections.

This unique pairing allows for selective side-chain deprotection while maintaining N-terminal
integrity, facilitating the synthesis of cyclic peptides, side-chain labeled probes, or branched
ubiquitin chains.

Physicochemical Properties
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Property Data

) N-alpha-Benzyloxycarbonyl-N-gamma-(4-
Chemical Name _ _
methyltrityl)-L-glutamine

CAS Number 144317-19-1

Molecular Formula

Molecular Weight 536.62 g/mol

Appearance White to off-white powder

Solubility Soluble in DCM, DMF, DMSQO; Insoluble in water
Purity (HPLC) Typically

Hazard Identification & Safety Profile

While specific toxicological data for this derivative is limited, it is classified based on functional
group analysis and analogs (Z-GIn-OH, Trityl compounds). Treat as a Chemical Irritant.

GHS Classification (Self-Classification)
o Signal Word: WARNING

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Emergency Response Protocols

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.
Consult a physician.
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» Skin Contact: Wash with soap and copious amounts of water. Remove contaminated
clothing.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center.

PPE Requirements|2]

¢ Respiratory: N95 (US) or P1 (EN143) dust mask required when handling powder.
e Hand: Nitrile gloves (min thickness 0.11 mm).

o Eye: Chemical safety goggles.

Handling, Storage & Stability Logic

The stability of Z-GIn(Mtt)-OH is dictated by the acid-sensitivity of the Mtt group and the
hydrolytic potential of the Z-carbamate.

Storage Workflow

e Long-Term: Store at -20°C.
o Environment: Keep container tightly closed in a dry, well-ventilated place. Protect from light.

o Moisture Sensitivity: Hygroscopic. Allow vial to equilibrate to room temperature before
opening to prevent condensation, which can hydrolyze the Mtt group over time.

Equilibration
(Warm to RT sealed)

Required for Use
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Figure 1: Proper handling lifecycle to prevent hydrolytic degradation of the Mtt group.

Technical Application: Orthogonal Deprotection

The primary utility of Z-Gln(Mtt)-OH is the ability to selectively deprotect the side chain (Mtt)
without disturbing the N-terminal protection (Z), or vice versa.

Mechanism of Orthogonality

o Mtt Cleavage (Acid Labile): The 4-methyltrityl cation is stabilized by the methyl group,
making it hypersensitive to mild acid (1% TFA). The Z group remains stable under these

conditions.

o Z Cleavage (Hydrogenolysis): The benzyloxycarbonyl group is removed by catalytic
hydrogenation (

). The Mtt group is generally stable to hydrogenolysis, provided the catalyst is not acidic.

Experimental Protocol: Selective Mtt Removal

Objective: Expose the Glutamine side-chain amine/amide for modification (e.g., cyclization)
while keeping the N-terminus Z-protected.

Reagents:
» Cleavage Cocktail: 1% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).[1]

e Scavenger: 5% Triisopropylsilane (TIS) or Methanol (MeOH) (to quench the trityl cation and
prevent re-attachment).

Step-by-Step:
o Swelling: Swell the resin-bound peptide (Z-GIn(Mtt)-Peptide-Resin) in DCM for 15 minutes.

o Flow Wash: Treat the resin with the Cleavage Cocktail (1% TFA/DCM + 5% TIS).
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o Filtration: Filter immediately. Do not incubate for long periods. The Mtt group comes off
rapidly (1-2 minutes).

o Repetition: Repeat the flow wash 5-10 times (1 minute each). The solution will turn
yellow/orange due to the trityl cation. Continue until the filtrate is colorless.

¢ Neutralization: Wash the resin with 5% DIPEA in DCM to neutralize residual acid.

» Validation: Perform a Kaiser test (ninhydrin) or chloranil test. A positive result indicates the
side chain is free. The N-terminus remains Z-protected.

Z-GIn(Mtt)-OH
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Selective De-Mtt \Selective De-Z

Path A: Side-Chain Mbodification = Path B: N-Terminal Extension
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Y v

Z-group remains intact. Mtt remains intact.
Allows cyclization or dye labeling. Allows peptide elongation.

Click to download full resolution via product page

Figure 2: Orthogonal deprotection pathways. Path A is the most common application for this

derivative.

Disposal & Environmental Impact

o Waste Classification: Hazardous chemical waste.
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» Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber.

e Environmental Precautions: Do not let product enter drains. Mtt cleavage byproducts (trityl
species) are often lipophilic and should be contained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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